molecular formula C14H16O3 B8552143 Butyl 3-(4-formylphenyl)prop-2-enoate CAS No. 169479-49-6

Butyl 3-(4-formylphenyl)prop-2-enoate

Cat. No. B8552143
CAS RN: 169479-49-6
M. Wt: 232.27 g/mol
InChI Key: FSZTUOQGSXHAJL-UHFFFAOYSA-N
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Description

Butyl 3-(4-formylphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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properties

CAS RN

169479-49-6

Molecular Formula

C14H16O3

Molecular Weight

232.27 g/mol

IUPAC Name

butyl 3-(4-formylphenyl)prop-2-enoate

InChI

InChI=1S/C14H16O3/c1-2-3-10-17-14(16)9-8-12-4-6-13(11-15)7-5-12/h4-9,11H,2-3,10H2,1H3

InChI Key

FSZTUOQGSXHAJL-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)C=CC1=CC=C(C=C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.4 g (110 mmol) of 4-bromobenzaldehyde A1, 19.7 g (154 mmol) of nbutylacrylate D1, 10 mg (0.05 mmol) of 2,6-di- tert-butylphenol and 9.9 g (120 mmol) of sodium acetate are mixed with 200 ml of dimethylacetamide and, after adding 5 ppm each of the catalysts K1-K11 (1.2), are stirred for 90 minutes at 190° C. in an oil bath. The mixture is worked up in water and extracted with ether. The organic phases are washed several times with water and are filtered through silica gel. The solvent is evaporated, giving 4-formylcinnamic acid-n-butyl ester C25 (purity>99% GC) without any purification in a yield of >95%. Analytical data identical with the described data (J. Organomet. Chem, 1995, 491, 1-2, C1; Angew. Chem., 1995, 107, 1989). Molecular mass C14H16O3: 232.28; calcd. C: 72.39%, H: 6.94%; found C: 72.46%, H: 7.00%.
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